Crystal structures and magnetic properties of one-dimensional compounds constructed from Mn2(salen)2 building blocks and organic selenite acid ligands†
New Journal of Chemistry Pub Date: 2021-10-23 DOI: 10.1039/D1NJ03338G
Abstract
Two new compounds composed of MnIII salen building blocks and organic selenite acid with ClO4− counter anions, namely [Mn2(salen)2(C6H5SeO2)](ClO4)(1) and [Mn2(salen)2(C6H4FSeO2)](ClO4)(2) [salen = N,N′-bis(salicylidene)-ethylenediamine], were synthesized through a one-pot reaction and characterized structurally and magnetically. The structures of both compounds were found to be one-dimensional with the Mn2(salen)2 dimers linked by O–Se–O bridges via syn–anti and syn–syn coordination modes in 1 and 2, respectively. Direct current (dc) magnetic measurements revealed ferromagnetic interactions between the Mn(III) ions through the double phenoxido bridge and antiferromagnetic interactions through the O–Se–O bridges. Both the static and dynamic magnetic data indicated that spin canting in the 1D compounds results in single-chain magnetic behaviour with effective energy barrier Ueff = 37.1 K for 1 and Ueff = 37.9 K for 2, respectively. To the best of our knowledge, these compounds are rare examples of organic selenite acid bridged Mn(III) based SCMs.
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